molecular formula C18H16N2O2 B8540811 2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione CAS No. 69135-69-9

2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione

Cat. No.: B8540811
CAS No.: 69135-69-9
M. Wt: 292.3 g/mol
InChI Key: FJNZOPLFXFQKSA-UHFFFAOYSA-N
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Description

2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

69135-69-9

Molecular Formula

C18H16N2O2

Molecular Weight

292.3 g/mol

IUPAC Name

2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione

InChI

InChI=1S/C18H16N2O2/c1-19-16(21)13-8-4-3-7-12(13)11-18(19)15-10-6-5-9-14(15)17(22)20(18)2/h3-10H,11H2,1-2H3

InChI Key

FJNZOPLFXFQKSA-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C2=CC=CC=C2CC13C4=CC=CC=C4C(=O)N3C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CNC(=O)c1ccccc1CC1(O)c2ccccc2C(=O)N1C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 9.1 grams (0.0294 mole) of α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide and 180 milliliters of 2 M sulfuric acid is refluxed for 20 hours. The mixture is cooled and the solid separated by filtration. The solid is then dissolved in methylene chloride and washed twice with water and once with brine. The organic phase is dried over magnesium sulfate, filtered and evaporated in vacuo. The resulting oil is crystallized from ethanol to give 2,2'-dimethyl spiro[isoindolin-1,3'(4'H)-isoquinoline]1',3-dione, m.p. 202° - 203° C.
Name
α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide
Quantity
9.1 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One

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